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Compound of Interest

4-Methyl-2-nitrophenyl!
Compound Name: o
isothiocyanate

CAS No.: 17614-74-3

Cat. No.: B100235

Get Quote

Executive Summary: The "Must-Know"

4-Methyl-2-nitrophenyl isothiocyanate (CAS: 17614-74-3) is a potent electrophile used
primarily in heterocycle synthesis. It presents a dual hazard profile: corrosivity (due to the
isothiocyanate group) and systemic toxicity (characteristic of nitro-aromatics).

Critical Directive: Do NOT dispose of this compound down the drain. Do NOT mix with strong
oxidizers or acids.[1] The only validated disposal method for the pure substance is high-
temperature incineration at a permitted facility equipped with scrubbers for nitrogen oxides (

) and sulfur oxides (
).
Chemical Safety Profile & Disposal Data

Use this data to populate waste tags and risk assessments.
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Parameter Specification Operational Implication

Unique identifier for waste
CAS Number 17614-74-3 o
manifesting.

Contains Nitrogen & Sulfur;

incineration will generate

Molecular Formula

and
) Solid (Yellow crystalline Dust generation is a primary
Physical State ) o ]
powder) inhalation risk during transfer.

Corrosive solid, toxic, n.o.s.
(Check specific vendor SDS;

UN Number UN 2923 (or UN 2811) -
often classified as
Corrosive/Toxic).
) ) Requires "Corrosive" and
Hazard Class 8 (Corrosive), 6.1 (Toxic) ] ]
"Toxic" secondary labeling.
Reacts with amines, alcohols,
o Moisture Sensitive / and water (slowly). Evolves
Reactivity - ) )
Electrophilic toxic vapors if heated to

decomposition.[2]

Pre-Disposal Assessment & Decision Logic

Effective disposal begins with characterization. Use the following logic to determine the correct
waste stream.
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Waste Identification:
4-Methyl-2-nitrophenyl isothiocyanate

Physical State?

Powder/Crystals Solution

Solid Waste Liquid Waste
(Pure Substance/Spill Debris) (Reaction Mixtures/Mother Liquors)

Protocol A:

ST
Double-Bag & Incinerate =elvEn CempEtaliy:

Contains Halogens | Flammable Organics Water/Buffer

Halogenated Solvents Non-Halogenated Aqueous Stream
(DCM, Chloroform) (Ethyl Acetate, Toluene) (Quenched Reactions)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating isothiocyanate waste streams.

Operational Disposal Protocols
Protocol A: Solid Waste (Expired Chemicals &
Contaminated Solids)

Applicability: Pure substance, contaminated gloves, weighing boats, and spill cleanup debris.

o Primary Containment: Place the solid material into a clear, chemically resistant plastic bag
(polyethylene is suitable).

o Secondary Containment: Place the sealed primary bag into a second bag or a wide-mouth
high-density polyethylene (HDPE) jar.
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» Labeling: Affix a hazardous waste tag immediately.
o Constituents: "4-Methyl-2-nitrophenyl isothiocyanate, 98%."[3]
o Hazards: Check "Toxic" and "Corrosive."[1][4]

o Storage: Store in a satellite accumulation area (SAA) designated for toxic solids. Keep away
from oxidizers.[1][5]

Protocol B: Liquid Waste (Reaction Mixtures)

Applicability: Mother liquors or reaction mixtures containing the compound.
e Segregation:
o If dissolved in Dichloromethane (DCM)

Halogenated Waste.

o If dissolved in Ethyl Acetate/Toluene
Non-Halogenated Organic Waste.
e Quenching (Recommended for High Concentrations):

o Before disposal, if the concentration is high (>5%), consider quenching the reactive
isothiocyanate group to a stable thiourea.

o Method: Add an excess of ammonia (ammonium hydroxide) or a primary amine (e.g., Tris
buffer) to the solution. Stir for 1-2 hours.

o Mechanism:[1][6][7][8][9] The amine attacks the electrophilic carbon of the

group, forming a stable thiourea derivative. This reduces the volatility and lachrymatory
potential of the waste.

o Container: Use standard solvent safety cans or HDPE carboys. Do not use metal containers
if the solution is acidic.[1]
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Emergency Spill Management & Neutralization

The "Why" behind the protocol: Isothiocyanates are hydrophobic. Pouring water on a spill will

cause the powder to clump and float, failing to neutralize it. You must use a surfactant to wet

the solid and a nucleophile (base) to chemically degrade it.

Decontamination Solution Recipe

Water: 90%
Surfactant: 5% (Dish soap or Alconox) — Essential for wetting hydrophobic powder.
Active Agent: 5% Sodium Carbonate (

) or dilute Ammonium Hydroxide. — Promotes hydrolysis/aminolysis.

Step-by-Step Spill Response

Evacuate & PPE: Isolate the area. Wear a full-face respirator (or work in a hood), double
nitrile gloves, and a lab coat.

Containment: Cover the spill with a spill pad or absorbent material (vermiculite) to prevent
dust dispersion.

Chemical Deactivation:
o Gently pour the Decontamination Solution over the absorbent material.

o Allow to sit for 15-30 minutes. This allows the base to hydrolyze the isothiocyanate to the
corresponding amine (4-methyl-2-nitroaniline), which is less volatile (though still toxic).

Cleanup: Scoop the wet slurry into a hazardous waste bag (Protocol A).

Surface Wash: Wipe the surface with methanol or ethanol to remove organic residues,
followed by a soap-and-water wash.

1. Isolate & PPE 2. Cover w/ Absorbent 3. Apply Decon Soln 4. Wait 30 Mins 5. Collect as

Spill Incident

(Resp. Protection) (Prevent Dust) (Surfactant + Base) (Hydrolysis) Solid Waste
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Figure 2: Emergency spill response workflow ensuring chemical neutralization.

References & Authority

e Thermo Fisher Scientific. (2025).[4] Safety Data Sheet: 4-Methyl-2-nitrophenyl
isothiocyanate. Retrieved from (Search CAS: 17614-74-3).

e National Research Council. (2011). Prudent Practices in the Laboratory: Handling and
Management of Chemical Hazards. Washington, DC: The National Academies Press.[10]
[Link]

e PubChem. (n.d.). Compound Summary: 4-Methyl-2-nitrophenyl isothiocyanate.[4][11][12]
National Library of Medicine. Retrieved from .

e Georganics. (n.d.). Product Information: 4-Methyl-2-nitrophenyl isothiocyanate.[4][11][12]
Retrieved from .

Disclaimer: This guide is for informational purposes for trained scientific personnel. Always
adhere to your specific institution's Environmental Health & Safety (EHS) regulations and local
government laws regarding hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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